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3-Epi-6,7-dideoxyxestobergsterol A 3-Epi-6,7-dideoxyxestobergsterol A
Brand Name: Vulcanchem
CAS No.:
VCID: VC1853129
InChI: InChI=1S/C27H44O3/c1-15(2)13-27(30)14-16(3)21-23(27)24(29)22-19-7-6-17-12-18(28)8-10-25(17,4)20(19)9-11-26(21,22)5/h15-23,28,30H,6-14H2,1-5H3/t16-,17+,18+,19-,20+,21+,22+,23-,25+,26-,27-/m1/s1
SMILES:
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol

3-Epi-6,7-dideoxyxestobergsterol A

CAS No.:

Cat. No.: VC1853129

Molecular Formula: C27H44O3

Molecular Weight: 416.6 g/mol

* For research use only. Not for human or veterinary use.

3-Epi-6,7-dideoxyxestobergsterol A -

Specification

Molecular Formula C27H44O3
Molecular Weight 416.6 g/mol
IUPAC Name (1R,2R,4S,5R,7R,8S,9R,12S,13S,16S,18S)-5,16-dihydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
Standard InChI InChI=1S/C27H44O3/c1-15(2)13-27(30)14-16(3)21-23(27)24(29)22-19-7-6-17-12-18(28)8-10-25(17,4)20(19)9-11-26(21,22)5/h15-23,28,30H,6-14H2,1-5H3/t16-,17+,18+,19-,20+,21+,22+,23-,25+,26-,27-/m1/s1
Standard InChI Key FXNQWXUEWHLNGD-GGBNNLIWSA-N
Isomeric SMILES C[C@@H]1C[C@@]([C@@H]2[C@H]1[C@]3(CC[C@H]4[C@H]([C@H]3C2=O)CC[C@@H]5[C@@]4(CC[C@@H](C5)O)C)C)(CC(C)C)O
Canonical SMILES CC1CC(C2C1C3(CCC4C(C3C2=O)CCC5C4(CCC(C5)O)C)C)(CC(C)C)O

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